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Compound of Interest

Compound Name: ATX968

Cat. No.: B10861693 Get Quote

Essential guidance for the safe handling and disposal of the DHX9 inhibitor, ATX968, ensuring

the safety of laboratory personnel and compliance with environmental regulations.

For researchers, scientists, and drug development professionals working with the novel DHX9

inhibitor ATX968, understanding the proper disposal procedures is a critical component of

laboratory safety and responsible chemical management. While specific disposal instructions

for ATX968 are not readily available in public documentation, a comprehensive approach

based on the compound's known properties and standard laboratory safety protocols can

ensure its safe and compliant disposal.

Key Characteristics of ATX968
A summary of the essential chemical and physical properties of ATX968 is provided below. This

information is crucial for assessing potential hazards and determining the appropriate disposal

pathway.
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Property Value

Chemical Name
N-(3-chloro-5-(methylsulfonamido)phenyl)-4-(3-

methylpyridin-2-yl)thiophene-2-carboxamide[1]

CAS Number 2973395-71-8[1][2]

Molecular Formula C18H16ClN3O3S2[1]

Molecular Weight 421.91 g/mol [1]

Appearance Solid[3]

Solubility Soluble in DMSO[3][4]

Storage
Short term (days to weeks) at 0-4°C; long term

(months to years) at -20°C[1]

Proper Disposal Procedures for ATX968
Given that ATX968 is a bioactive small molecule intended for research purposes, it should be

treated as a hazardous chemical waste. The following step-by-step guide outlines the

recommended disposal procedures.

Step 1: Waste Segregation and Collection

Solid Waste:

Unused or expired solid ATX968 should be kept in its original, clearly labeled container.

If the original container is not available, use a new, sealable container and label it clearly

with the full chemical name ("ATX968" and "N-(3-chloro-5-(methylsulfonamido)phenyl)-4-

(3-methylpyridin-2-yl)thiophene-2-carboxamide") and CAS number (2973395-71-8).

Contaminated personal protective equipment (PPE) such as gloves, disposable lab coats,

and bench paper should be collected in a designated hazardous waste bag.

Contaminated labware, including pipette tips, tubes, and vials, must also be disposed of in

a designated solid hazardous waste container.
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Liquid Waste:

Solutions containing ATX968, typically dissolved in solvents like DMSO, must be collected

in a dedicated, sealed, and chemically compatible waste container.

The liquid waste container must be clearly labeled as "Hazardous Waste" and include the

full chemical name of ATX968, the solvent used (e.g., DMSO), and the approximate

concentration.

Never dispose of solutions containing ATX968 down the drain.[5]

Step 2: Consultation with Environmental Health and Safety (EHS)

It is imperative to contact your institution's Environmental Health and Safety (EHS) office for

guidance on specific disposal protocols.

Your EHS office will provide information on the proper labeling, storage, and pickup

procedures for hazardous chemical waste.

They will also ensure that the disposal is carried out by a licensed hazardous waste

contractor in compliance with local, state, and federal regulations.

Step 3: Documentation

Maintain accurate records of the amount of ATX968 used and the quantity of waste

generated.

Proper documentation is essential for waste tracking and regulatory compliance.

Experimental Workflow for Handling and Disposal
The following diagram illustrates a typical workflow for experiments involving ATX968, from

preparation to the final disposal of waste, emphasizing safety and compliance at each stage.
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Caption: Experimental and disposal workflow for ATX968.
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Signaling Pathway Inhibition by ATX968
ATX968 is a potent and selective inhibitor of the ATP-dependent RNA helicase DHX9.[1][2]

DHX9 plays a crucial role in various cellular processes, including transcription, translation, and

the maintenance of genomic stability. By inhibiting DHX9, ATX968 can lead to replication stress

and DNA damage, particularly in cancer cells with deficient mismatch repair (dMMR) and

microsatellite instability-high (MSI-H) status.[6][7] This selective activity makes DHX9 a

promising target for cancer therapy.

The diagram below illustrates the simplified signaling pathway affected by ATX968.
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Caption: Inhibition of DHX9 by ATX968 leads to inhibition of cancer cell proliferation.

By adhering to these guidelines, researchers can handle and dispose of ATX968 safely and

responsibly, minimizing risks to themselves and the environment while advancing their scientific

objectives. Always prioritize safety and consult with your institution's EHS department for

specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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